Cas no 696637-93-1 ((3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid)

(3-Methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid is a heterocyclic compound featuring a quinazolinone core substituted with a methyl group at the 3-position and an acetic acid moiety at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The compound’s fused bicyclic system and functional groups enable further derivatization, making it valuable for developing biologically active molecules. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep syntheses. The presence of both carbonyl and carboxyl groups offers diverse reactivity, facilitating its use in amidation, esterification, and other transformations.
(3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid structure
696637-93-1 structure
Product Name:(3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid
CAS No:696637-93-1
MF:C11H12N2O3
MW:220.224582672119
CID:1086679
Update Time:2025-10-28

(3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid
    • (3-Methyl-2-oxo-3,4-dihydro-1(2H)-quinazolinyl)acetic acid
    • (3-METHYL-2-OXO-3,4-DIHYDROQUINAZOLIN-1(2H)-YL)ACETIC ACID
    • (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid
    • Inchi: 1S/C11H12N2O3/c1-12-6-8-4-2-3-5-9(8)13(11(12)16)7-10(14)15/h2-5H,6-7H2,1H3,(H,14,15)
    • InChI Key: YYGSYXAQZZTYJV-UHFFFAOYSA-N
    • SMILES: O=C1N(C)CC2C=CC=CC=2N1CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

(3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM216389-1g
2-(3-Methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid
696637-93-1 95%
1g
$76 2024-07-24
TRC
B499395-250mg
(3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid
696637-93-1
250mg
$ 50.00 2022-06-07
TRC
B499395-500mg
(3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid
696637-93-1
500mg
$ 70.00 2022-06-07
TRC
B499395-2.5g
(3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid
696637-93-1
2.5g
$ 295.00 2022-06-07
1PlusChem
1P00FDR5-1g
(3-Methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid
696637-93-1 95%
1g
$61.00 2025-02-27
A2B Chem LLC
AH16865-1g
(3-Methyl-2-oxo-3,4-dihydroquinazolin-1(2h)-yl)acetic acid
696637-93-1 95%
1g
$61.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1740962-1g
2-(3-Methyl-2-oxo-3,4-dihydroquinazolin-1(2h)-yl)acetic acid
696637-93-1 98%
1g
¥724.00 2024-05-03

Additional information on (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid

Compound CAS No. 696637-93-1: (3-Methyl-2-Oxo-3,4-Dihydroquinazolin-1(2H)-yl)Acetic Acid

The compound with CAS No. 696637-93-1, known as (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure, featuring a quinazoline ring system with a methyl group and an acetic acid substituent, makes it a promising candidate for further research and development.

Recent studies have highlighted the potential of quinazoline derivatives as inhibitors of various enzymes and signaling pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have demonstrated that (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid exhibits potent anti-proliferative activity against several cancer cell lines. This is attributed to its ability to modulate key cellular processes, including apoptosis induction and cell cycle arrest. The compound's mechanism of action involves targeting specific proteins or enzymes that are overexpressed or dysregulated in cancer cells.

In addition to its anti-cancer properties, this compound has also shown promise in anti-inflammatory and anti-bacterial assays. Its ability to inhibit pro-inflammatory cytokines and bacterial growth suggests potential applications in the treatment of inflammatory diseases and infections. These findings underscore the versatility of quinazoline derivatives as multi-target agents with broad therapeutic potential.

The synthesis of (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid involves a series of well-established organic chemistry techniques, including nucleophilic substitution, condensation reactions, and oxidation processes. The optimization of these synthetic routes has been a focus of recent research efforts to enhance yield and purity, ensuring that the compound is suitable for preclinical studies.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the compound's molecular structure and purity, which are critical for its use in biological assays and further pharmacological evaluations.

Looking ahead, the development of this compound into a clinical candidate will require extensive preclinical testing to assess its safety profile, pharmacokinetics, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this promising molecule into a viable therapeutic option.

In conclusion, CAS No. 696637-93-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs across various disease areas. Continued research into its mechanisms of action and therapeutic applications will undoubtedly pave the way for innovative treatments in the future.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.